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Compound of Interest

Compound Name: Boc-orn(boc)-OH

Cat. No.: B558250 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Nα,Nδ-bis(tert-butoxycarbonyl)-L-ornithine

(Boc-orn(boc)-OH) was not available. The following guidance is based on safety information

for structurally similar compounds and general best practices for handling laboratory chemicals.

It is imperative to handle this compound with care and adhere to all institutional and local safety

regulations.

This guide provides essential safety protocols, handling procedures, and disposal plans for

Boc-orn(boc)-OH to ensure the safety of researchers, scientists, and drug development

professionals.

Quantitative Data Summary
The following table summarizes the available quantitative data for Boc-orn(boc)-OH.
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Property Value

CAS Number 57133-29-6

Molecular Formula C₁₅H₂₈N₂O₆

Molecular Weight 332.4 g/mol

Purity ≥ 98% (HPLC)

Appearance White crystalline powder

Melting Point 117-124 °C

Optical Rotation [a]D²⁰ = -7 ± 2º (c=1 in DMF)

Storage Temperature 0-8 °C

Immediate Safety and Personal Protective Equipment
(PPE)
While specific toxicological data for Boc-orn(boc)-OH is limited, it is prudent to treat it as a

potentially hazardous substance. The primary risks are associated with inhalation of dust

particles, and skin or eye contact.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses with side shields are mandatory to

prevent eye contact with dust particles.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent

skin contact.[1] Gloves must be inspected for integrity before each use.

Body Protection: A standard laboratory coat is required to protect clothing and skin from

potential contamination.

Respiratory Protection: If handling the solid in a way that may generate dust, a NIOSH-

approved N95 dust mask or equivalent respirator is recommended.[1] All handling of the

solid should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][2]
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Operational Plan: Step-by-Step Handling Procedure
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.[3] The recommended storage temperature is

between 0-8°C.

Ensure the container is tightly sealed.

2. Weighing and Solution Preparation:

Perform all weighing and handling of the solid compound within a chemical fume hood to

minimize inhalation exposure.[2]

Use a spatula for transferring the powder. Avoid creating dust clouds.

When preparing solutions, add the solid to the solvent slowly. Boc-orn(boc)-OH is soluble in

organic solvents like methanol.[1]

3. Experimental Use:

Handle all solutions containing Boc-orn(boc)-OH with the same level of precaution as the

solid material.

Avoid contact with skin, eyes, and clothing.[1]

In case of accidental contact, follow the first aid measures outlined below.

4. First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical advice.[4]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4]

Disposal Plan
All waste containing Boc-orn(boc)-OH, including unused material, contaminated consumables,

and solutions, must be treated as hazardous chemical waste.

1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including residual powder and contaminated items (e.g.,

weighing paper, gloves, spatulas), in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: Collect any solutions containing Boc-orn(boc)-OH in a sealed and

appropriately labeled container that is compatible with the solvent used.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's waste management guidelines.

2. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Nα,Nδ-bis(tert-butoxycarbonyl)-L-ornithine".

Store the sealed waste container in a designated, secure, and well-ventilated chemical

waste storage area.

3. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[5]
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Under no circumstances should this chemical or its waste be disposed of in the general trash

or poured down the drain.[1]

Visual Workflow for Safe Handling of Boc-orn(boc)-
OH
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Safe Handling and Disposal Workflow for Boc-orn(boc)-OH

Preparation and Handling

Waste Management and Disposal

Start: Receive Chemical

Store at 0-8°C in a dry,
well-ventilated area

Inspect Container

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- N95 Respirator (if dust)

Handle solid in a
chemical fume hood

Conduct Experiment

Waste Generated

Solid Waste Collection
(Contaminated PPE, etc.)

Liquid Waste Collection
(Solutions)

Label Waste Container:
'Hazardous Waste - Boc-orn(boc)-OH'

Store waste in a designated
secure area

Arrange for professional
disposal via EHS

End of Process
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Caption: Workflow for the safe handling and disposal of Boc-orn(boc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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